Cas no 2248327-86-6 (Isoxazole, 5-(3-pyrrolidinyl)-, hydrochloride (1:1))

• Product Name: Isoxazole, 5-(3-pyrrolidinyl)-, hydrochloride (1:1)
• CAS No: 2248327-86-6
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 5979429
• PubChem ID: 53429260
• Update Time: 2025-10-10

Isoxazole, 5-(3-pyrrolidinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(3-pyrrolidinyl)-, hydrochloride (1:1)
• EN300-6493793
• 5-(pyrrolidin-3-yl)-1,2-oxazole hydrochloride
• Z3379883333
• 2248327-86-6
• 5-(Pyrrolidin-3-yl)-1,2-oxazole--hydrogen chloride (1/1)
• DTXSID90700103

• Inchi： 1S/C7H10N2O.ClH/c1-3-8-5-6(1)7-2-4-9-10-7;/h2,4,6,8H,1,3,5H2;1H
• InChI Key： RIFWPPJJHJYLTL-UHFFFAOYSA-N
• SMILES： C1(C2ON=CC=2)CNCC1.Cl

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Additional information on Isoxazole, 5-(3-pyrrolidinyl)-, hydrochloride (1:1)

5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1): A Comprehensive Overview

5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1), with the CAS number 2248327-86-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(3-pyrrolidinyl)-isoxazole monohydrochloride, is a derivative of isoxazole, a five-membered heterocyclic compound with a wide range of biological activities. The addition of the pyrrolidine group and the hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications.

The structure of 5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1) consists of an isoxazole ring with a pyrrolidine substituent at the 5-position, and the entire molecule is in the form of a hydrochloride salt. This unique structural configuration confers specific chemical and physical properties that are crucial for its biological activity. The isoxazole ring, known for its stability and reactivity, provides a rigid framework that can interact with various biological targets. The pyrrolidine group, on the other hand, introduces flexibility and hydrogen-bonding capabilities, which are essential for receptor binding and pharmacological effects.

In recent years, extensive research has been conducted to explore the pharmacological properties of 5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1). Studies have shown that this compound exhibits potent antidepressant and anxiolytic effects, making it a potential therapeutic agent for mood disorders. The mechanism of action is believed to involve modulation of serotonin and dopamine neurotransmission pathways. Specifically, 5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1) has been found to enhance serotonin reuptake inhibition and increase dopamine levels in the brain, thereby alleviating symptoms of depression and anxiety.

Beyond its potential as an antidepressant, 5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1) has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research indicates that this compound can protect neurons from oxidative stress and inflammation, which are key factors in the progression of these conditions. Additionally, it has been observed to improve cognitive function and motor coordination in animal models, suggesting its potential as a neuroprotective agent.

The safety profile of 5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1) has been extensively evaluated in preclinical studies. Toxicity assessments have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal side effects. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully establish its safety and efficacy in human subjects. Ongoing Phase II clinical trials are currently underway to evaluate the long-term safety and effectiveness of 5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1) in treating mood disorders and neurodegenerative diseases.

In addition to its therapeutic applications, 5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1) has also been studied for its pharmacokinetic properties. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a relatively long half-life that allows for once-daily dosing. These characteristics make it an attractive candidate for development as an oral medication.

The synthesis of 5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1) involves several well-established chemical reactions. The key steps include the formation of the isoxazole ring through a cyclocondensation reaction, followed by the introduction of the pyrrolidine group via nucleophilic substitution or addition reactions. The final step involves the formation of the hydrochloride salt by treating the free base with hydrochloric acid. This synthetic route is scalable and can be optimized for large-scale production, making it feasible for commercialization.

In conclusion, 5-(3-Pyrrolidinyl)-isoxazole Hydrochloride (1:1), CAS number 2248327-86-6, is a promising compound with a wide range of potential therapeutic applications. Its unique structural features confer specific biological activities that make it an attractive candidate for treating mood disorders and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and pharmacological properties, further solidifying its position as a valuable addition to the pharmaceutical arsenal.